Cas no 855382-76-2 (2-methyl-3-nitroBenzeneethanol)

• Product Name: 2-methyl-3-nitroBenzeneethanol
• CAS No: 855382-76-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD26127417
• CID: 2112965
• PubChem ID: 11998857
• Update Time: 2025-10-18

2-methyl-3-nitroBenzeneethanol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-nitroBenzeneethanol
• DA-25906
• SCHEMBL3842170
• EN300-23325014
• 2-(2-methyl-3-nitrophenyl)ethanol
• 2-?Methyl-?3-?nitrobenzeneethanol
• 2-Methyl-3-nitro phenyl ethyl alcohol
• LBOLDCCWPUYOFS-UHFFFAOYSA-N
• 2-Methyl-3-nitrophenyl ethyl alcohol
• 2-(2-methyl-3-nitrophenyl)ethan-1-ol
• 970-174-9
• 855382-76-2

• MDL： MFCD26127417
• Inchi： 1S/C9H11NO3/c1-7-8(5-6-11)3-2-4-9(7)10(12)13/h2-4,11H,5-6H2,1H3
• InChI Key： LBOLDCCWPUYOFS-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-methyl-3-nitroBenzeneethanol

Comprehensive Overview of 2-Methyl-3-NitroBenzeneethanol (CAS No. 855382-76-2): Properties, Applications, and Industry Insights

2-Methyl-3-NitroBenzeneethanol (CAS No. 855382-76-2) is a specialized organic compound with a molecular structure combining a benzene ring, nitro group, and ethanol moiety. This nitro-aromatic derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. The compound's unique molecular architecture, featuring both electron-withdrawing (-NO2) and electron-donating (-CH3) groups, makes it valuable for synthesizing complex molecules. Recent studies highlight its potential as a building block in drug discovery, particularly for developing kinase inhibitors and antimicrobial agents.

In the context of green chemistry trends, researchers are exploring eco-friendly synthesis routes for 2-Methyl-3-NitroBenzeneethanol. The compound's solubility profile (moderate in polar solvents like ethanol and acetone) and thermal stability (decomposition point >150°C) make it suitable for various industrial processes. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed for purity assessment, with commercial samples typically achieving ≥98% purity.

The global market for fine chemical intermediates like 855382-76-2 is projected to grow at 6.2% CAGR (2023-2030), driven by demand from pharmaceutical excipients and crop protection sectors. Patent analysis reveals increasing applications in OLED materials and liquid crystal formulations, where its nitro-aromatic core contributes to electron transport properties. Storage recommendations include amber glass containers under inert atmosphere to prevent photo-degradation, with shelf life extending beyond 24 months when stored below 25°C.

From a regulatory perspective, 2-Methyl-3-NitroBenzeneethanol complies with REACH and TSCA regulations, with comprehensive SDS documentation available from major suppliers. The compound's low acute toxicity (LD50 >2000 mg/kg in rodent studies) and absence of mutagenic alerts in computational toxicology models make it favorable for research applications. Industrial scale-up considerations focus on continuous flow nitration processes to enhance safety and yield compared to traditional batch methods.

Emerging applications in material science exploit the compound's ability to form metal-organic frameworks (MOFs) through coordination with transition metals. Recent publications demonstrate its utility in creating luminescent sensors for environmental monitoring. The ortho-substitution pattern (methyl and nitro groups at 2- and 3-positions respectively) induces steric effects that influence reaction pathways in catalytic hydrogenation processes, a topic of active investigation in asymmetric synthesis research.

Quality control protocols for CAS 855382-76-2 emphasize spectroscopic characterization including 1H/13C NMR and FT-IR analysis. The compound shows characteristic signals at 8.1 ppm (aromatic proton adjacent to nitro group) in proton NMR and strong absorption at 1520 cm-1 (asymmetric NO2 stretch) in infrared spectra. These analytical fingerprints ensure batch-to-batch consistency for critical applications in medicinal chemistry programs targeting infectious diseases and metabolic disorders.

Supply chain dynamics for 2-Methyl-3-NitroBenzeneethanol reflect growing regional production in Asia-Pacific, with cGMP-compliant manufacturers offering kilogram-scale quantities. Pricing trends show moderate volatility due to fluctuations in raw material costs for precursor chemicals like o-xylene derivatives. Technical grade material (95-97% purity) serves industrial applications, while research-grade (>99%) supports high-throughput screening platforms in drug discovery initiatives.

Environmental fate studies indicate moderate biodegradability (28% in 28-day OECD tests) and low bioaccumulation potential (log Kow = 1.8). Waste treatment recommendations include activated carbon adsorption for aqueous streams and high-temperature incineration for solid residues. These environmental parameters align with sustainability goals in chemical manufacturing, positioning 855382-76-2 as a viable intermediate for green synthesis applications.

Future research directions may explore the compound's photophysical properties for organic electronics and its potential as a ligand precursor in homogeneous catalysis. The structure-activity relationship of derivatives is being investigated for biologically active molecules, particularly in central nervous system targets. These developments underscore the continuing relevance of 2-Methyl-3-NitroBenzeneethanol in advancing both chemical innovation and applied research across multiple disciplines.